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Cat. No.: B15610406 Get Quote

Introduction

Fibroblast Activation Protein (FAP), a cell surface protein, is significantly overexpressed on

cancer-associated fibroblasts (CAFs) within the tumor microenvironment of a vast majority of

epithelial tumors, while its presence in healthy tissues is limited.[1][2] This differential

expression makes FAP an excellent target for diagnostic imaging and targeted therapy.

Quinoline-based FAP inhibitors (FAPI), such as [68Ga]Ga-DOTA-FAPI-04, have been

extensively studied and demonstrate high binding affinity and rapid blood clearance.[2]

To further enhance clinical utility, particularly for therapeutic applications, improving tumor

uptake and retention is crucial.[2] [68Ga]Ga-Dota-NI-fapi-04 is a novel, next-generation FAP-

targeted radiotracer that incorporates a nitroimidazole (NI) moiety.[3][4] This addition is

designed to leverage tumor hypoxia; the nitroimidazole component is reduced and trapped

intracellularly under hypoxic conditions, leading to significantly improved tumor accumulation

and prolonged residence time compared to previous FAPI tracers.[2][4]

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals on the use of [68Ga]Ga-Dota-NI-fapi-04 for PET/CT

imaging.

Mechanism of Action
The mechanism of [68Ga]Ga-Dota-NI-fapi-04 is twofold. The FAPI-04 component of the

molecule targets and binds with high affinity to FAP expressed on the surface of CAFs.[1]
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Concurrently, the nitroimidazole moiety acts as a hypoxia-sensitive agent. In the low-oxygen

environment characteristic of many solid tumors, the nitroimidazole group undergoes reduction

and becomes covalently bound to intracellular macromolecules, effectively trapping the

radiotracer within the hypoxic tumor cells. This dual mechanism leads to higher and more

sustained tumor uptake, which is positively correlated with the expression of Hypoxia-Inducible

Factor 1-alpha (HIF-1α).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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